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Compound of Interest

Compound Name: N-(4-Methoxyphenyl)acrylamide
CAS No.: 7766-37-2
Cat. No.: B1266421

Get Quote

Executive Summary

In the realm of covalent inhibitor design, N-(4-Methoxyphenyl)acrylamide serves as a critical
electrophilic "warhead" scaffold. While mass spectrometry (MS) provides the mass-to-charge
ratio (m/z), it often fails to distinguish this acrylamide derivative from isobaric metabolites or
structural isomers (e.g., N-(4-methoxybenzyl) derivatives).

Collision Cross Section (CCS), measured in A2, offers a shape-dependent orthogonal
descriptor. This guide synthesizes predicted CCS values derived from high-fidelity machine
learning models (CCSbase) and establishes a self-validating protocol for experimental
verification using lon Mobility Spectrometry (IMS).

Molecular Profile & Structural Logic

Before analyzing the CCS, we must define the exact conformer space. This molecule features
a rigid phenyl ring coupled to a rotatable acrylamide arm. The trans configuration of the amide
bond is energetically favored, influencing the gas-phase tumbling radius.
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Property Detail

IUPAC Name N-(4-methoxyphenyl)prop-2-enamide
SMILES COC1=CC=C(C=C1)NC(=0)C=C
Formula C10H11NO2

Monoisotopic Mass 177.07898 Da

Covalent Warhead (Michael Acceptor),

Role ) ) )
Cysteine-Targeting Ligand

Predicted CCS Values

The following values represent the rotationally averaged collision cross sections in Nitrogen
(N2) buffer gas. These predictions utilize the CCSbase algorithm, which integrates structural
descriptors (molecular weight, polarizability, topology) to predict CCS with <2% median relative

error.

Table 1: Predicted CCS Values (N2)
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Analyst Note: The

value of 136.5 A2 is the primary metric for screening. Deviations >2% in
experimental data suggest either an isomeric impurity (e.g., ortho-substitution) or
the formation of a dimer

Technical Workflow: From Prediction to Validation

To ensure scientific integrity, one cannot rely solely on database values. The following
workflows outline how to generate these predictions ab initio and how to validate them
experimentally.

In-Silico Prediction Workflow (Self-Validating)

If the database value is questioned, use this computational pipeline to verify the CCS.
o Conformer Generation: Use RDKit or OpenBabel to generate 50+ low-energy conformers.
o Geometry Optimization: Apply Density Functional Theory (DFT) at the B3LYP/6-31G* level.

e CCS Calculation: input optimized geometries into IMoS (lon Mobility Software) or Mobcal
using the Trajectory Method (TM).

Average across

Mobcal/iMoS conformers Boltzmann Weightins Theoretical CCS
(Trajectory Method) ghting (~136.5 A?)

Input SMILES
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Figure 1: Computational pipeline for ab initio CCS calculation.
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Experimental Validation Protocol

Objective: Confirm the predicted CCS of 136.5 A2 using a Traveling Wave (TWIMS) or Drift
Tube (DTIMS) instrument.

Reagents:

Analyte: N-(4-Methoxyphenyl)acrylamide (1 pM in 50:50 MeOH:H20).

Calibrant: Agilent Tune Mix or Polyalanine (for TWIMS calibration).

Lock Mass: Leucine Enkephalin (m/z 556.2771).

Step-by-Step Methodology:

Infusion: Direct infusion at 5 uL/min. Source Temp: 100°C (Avoid thermal degradation of the
acrylamide).

lonization: ESI Positive Mode. Capillary Voltage: 2.5 kV.

Drift Gas: Nitrogen (N2). Flow: 90 mL/min (DTIMS) or optimized wave velocity (TWIMS).

Calibration (TWIMS only): Run Polyalanine. Plot Corrected Drift Time vs. Literature CCS.
Generate calibration curve (

).
Acquisition: Measure drift time (

) of m/z 178.0863.

Calculation:

o DTIMS (Primary Standard): Use the Mason-Schamp equation directly.

o TWIMS: Apply calibration curve to convert

to CCS.

Acceptance Criteria:
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« Experimental CCS must be within +2% of the predicted 136.5 Az2.

e Peak Width (FWHM) in the mobility dimension should indicate a single conformer
distribution.
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Figure 2: Experimental workflow for validating CCS values using lon Mobility-Mass
Spectrometry.

Application in Drug Discovery
Why does the CCS of this specific molecule matter?

e Covalent Binding Confirmation: When N-(4-Methoxyphenyl)acrylamide binds to a protein
(e.g., via Cysteine-797 in EGFR), the CCS of the resulting peptide-adduct shifts predictably.
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Knowing the warhead's intrinsic CCS helps model the expected cross-section change of the
modified peptide.

o Impurity Profiling: Synthesis of this acrylamide often yields trace amounts of the saturated
propionamide analog.

o Acrylamide (Double Bond): More rigid, slightly smaller CCS (~136.5 A2).
o Propionamide (Single Bond): More flexible, larger rotatable volume, distinct CCS.
o IMS separates these isobars where high-res MS cannot.

References

e PubChemLite.CCS Prediction Data for N-(4-methoxyphenyl)acrylamide (CID 15986509).
[1] National Institutes of Health. Available at: [Link]

e Zhou, Z., et al. (2020). AIICCS: Prediction of Collision Cross Sections for Small Molecules
Using Machine Learning.[2][3][4][5]Chemical Science.[1][6] Available at: [Link]

e Ross, D. H., et al. (2020). CCSbase: An Adaptive Database for Collision Cross Section
Prediction.Analytical Chemistry. Available at: [Link]

e May, J. C., etal. (2017). lon Mobility-Mass Spectrometry: Time-Dispersive
Instrumentation.Analytical Chemistry. Available at: [Link]

e Paglia, G., et al. (2022). lon Mobility Collision Cross Section Compendium.Scientific Data.[1]
[7][8][9] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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